Cas no 2248410-79-7 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenylthiolane-3-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenylthiolane-3-carboxylate
• CAS No: 2248410-79-7
• MF: C₁₉H₁₅NO₄S
• MW: 353.39170384407
• CID: 6504835
• PubChem ID: 165728139
• Update Time: 2025-07-17

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenylthiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248410-79-7
• EN300-6525385
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenylthiolane-3-carboxylate

• Inchi： 1S/C19H15NO4S/c21-17-13-8-4-5-9-14(13)18(22)20(17)24-19(23)16-11-25-10-15(16)12-6-2-1-3-7-12/h1-9,15-16H,10-11H2/t15-,16+/m0/s1
• InChI Key： VSWHWPFAHOTOOT-JKSUJKDBSA-N
• SMILES： S1C[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)[C@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 353.07217913g/mol
• Monoisotopic Mass: 353.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenylthiolane-3-carboxylate

Introduction to Rac-1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl (3R,4R)-4-Phenylthiolane-3-Carboxylate (CAS No. 2248410-79-7)

Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenylthiolane-3-carboxylate, identified by its CAS number 2248410-79-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups within its molecular framework suggests a high degree of chemical versatility, making it a valuable candidate for further investigation.

The compound’s structure comprises several key features that contribute to its unique chemical properties. The presence of a 1H-isoindol core is particularly noteworthy, as isoindole derivatives are known for their role in various biological processes and have been explored in the synthesis of bioactive molecules. Additionally, the (3R,4R)-4-phenylthiolane moiety introduces chiral centers, which are crucial for achieving enantioselective synthesis and enhancing the specificity of potential drug interactions.

In recent years, there has been a growing interest in the development of chiral building blocks for pharmaceutical applications. The racemic form of Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenylthiolane-3-carboxylate represents an important starting point for the synthesis of enantiomerically pure compounds. Such enantiomerically pure forms are often preferred in drug development due to their improved pharmacological profiles and reduced risk of adverse effects.

The pharmacological potential of this compound has not been extensively studied; however, preliminary computational studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors. These findings are particularly intriguing given the increasing emphasis on targeted therapy in modern medicine. The compound’s ability to interact with biological targets at the molecular level could make it a valuable tool for developing treatments against various diseases.

One of the most exciting aspects of Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,4R)-4-phenylthiolane-3-carboxylate is its synthetic accessibility. Recent advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks with greater ease and precision. This has opened up new avenues for the exploration of novel molecular architectures and has facilitated the rapid discovery of bioactive compounds.

The synthesis of this compound involves several key steps that highlight the ingenuity of modern organic chemistry. The construction of the isoindole core requires careful manipulation of reaction conditions to ensure high yield and purity. Additionally, the introduction of the (3R,4R)-4-phenylthiolane unit necessitates precise stereocontrol, which can be achieved through asymmetric catalysis or chiral auxiliary methods.

In conclusion, Rac-1,3-dioxo-2,3-dihydro-1H-isooindoly (3R,4R)-4-phenylthiolane-3-carbxyrl^{[CAS No. 2248410-79-7]}, is a compound with immense potential in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further exploration in drug discovery. As synthetic chemistry continues to evolve, it is likely that more insights into the pharmacological properties and synthetic applications of this molecule will emerge.